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Compound of Interest

Compound Name: Glycidyl butyrate

Cat. No.: B011441 Get Quote

Proper disposal of glycidyl butyrate is essential for maintaining laboratory safety and ensuring

environmental compliance. As a combustible liquid that is harmful if swallowed and can cause

skin, eye, and respiratory irritation, glycidyl butyrate must be managed as a hazardous

chemical from the moment it is designated as waste.[1][2][3]

This guide provides detailed, step-by-step procedures for the safe handling and disposal of

glycidyl butyrate, tailored for researchers, scientists, and drug development professionals.

Adherence to these protocols, in conjunction with institutional and local regulations, is critical

for safe laboratory operations.

Immediate Safety and Handling Protocols
Before handling glycidyl butyrate waste, ensure all necessary safety measures are in place.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles or a face shield, protective gloves (e.g., nitrile), and a lab coat.[1] Work

should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area.[1][2]

Ignition Sources: Glycidyl butyrate is a combustible liquid.[1][2] All potential sources of

ignition, such as open flames, hot surfaces, and sparks, must be eliminated from the storage

and handling areas.[1][2]
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Glycidyl Butyrate Properties and Hazards
A summary of key quantitative data for glycidyl butyrate is provided below. This information is

critical for accurate hazard assessment and waste classification.

Property Data

CAS Number 60456-26-0[1][3][4][5][6]

Molecular Formula C₇H₁₂O₃[3]

Molecular Weight 144.17 g/mol [3]

Flash Point 84 °C - 90 °C (183 °F - 194 °F)[2][3]

Boiling Point 197 °C (lit.)[3]

Density ~1.03 g/mL at 20 °C[3]

Hazard Classifications

Combustible Liquid (Category 4)[1][2], Acute

Toxicity, Oral (Category 4)[1][2], Skin Irritant

(Category 2)[1][2], Eye Irritant (Category 2)[1]

[2], Specific Target Organ Toxicity - Single

Exposure (Category 3, Respiratory System)[1]

[2][3]

Step-by-Step Disposal Procedure
The proper disposal of glycidyl butyrate is a multi-step process that requires careful attention

to waste classification, containment, and regulatory compliance.

Experimental Protocol: Waste Collection and
Containment
This protocol outlines the standard methodology for collecting and storing glycidyl butyrate
waste prior to disposal.

Waste Determination: Chemical waste generators must first determine if the discarded

glycidyl butyrate is classified as hazardous waste according to federal, state, and local
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regulations.[1][2][5] Given its characteristics as a combustible liquid and irritant, it is typically

managed as hazardous waste.[1][2][7][8]

Container Selection: Use only appropriate, chemically compatible containers for waste

collection.[7] The container must be in good condition, free of leaks, and have a tightly

sealing cap.[9]

Handling Spills and Residues:

For small spills, absorb the material using an inert absorbent such as vermiculite, dry

sand, or earth.[1][5]

Do not use combustible materials like paper towels for the initial absorption of large

quantities.

Collect the absorbent material and any contaminated debris into a suitable container for

disposal.[1][5]

Prevent the spilled material from entering drains or waterways.[5][6]

Labeling: As soon as waste is added to the container, it must be clearly labeled. Use a

hazardous waste tag that includes:

The words "Hazardous Waste"

The full chemical name: "Glycidyl butyrate"

The specific hazard characteristics (e.g., "Combustible," "Irritant")[7]

The date accumulation started.

Storage:

Keep waste containers tightly closed at all times, except when adding waste.[7][8][9]

Store the sealed containers in a designated, well-ventilated satellite accumulation area.[7]

Ensure the storage area is away from heat and ignition sources.[2]
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Segregate glycidyl butyrate waste from incompatible materials.[8]

Final Disposal Plan
Consult Regulations: It is mandatory for the waste generator to consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal procedures.[1][2][5]

Professional Disposal Service: Arrange for the collection of the waste by a licensed and

approved waste disposal company.[1][5][6][10] Do not attempt to dispose of glycidyl
butyrate through the standard sewer or municipal trash systems.[5]

Documentation: Maintain records of all hazardous waste disposal as required by your

institution and regulatory agencies.

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of glycidyl
butyrate.
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Hazardous Waste Regulations
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Licensed Waste Disposal Service
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Caption: Workflow for the safe disposal of glycidyl butyrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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